Cas no 1183203-03-3 (3-Methyl-2-octanamine)

• Product Name: 3-Methyl-2-octanamine
• CAS No: 1183203-03-3
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 6430700
• PubChem ID: 54083205
• Update Time: 2025-05-21

3-Methyl-2-octanamine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-octanamine
• SCHEMBL8076063
• EN300-6506195
• 1183203-03-3
• 3-methyloctan-2-amine

• Inchi： 1S/C9H21N/c1-4-5-6-7-8(2)9(3)10/h8-9H,4-7,10H2,1-3H3
• InChI Key： MOOPAMAFSAVYLX-UHFFFAOYSA-N
• SMILES： CC(N)C(C)CCCCC

Computed Properties

• Exact Mass: 143.167399674g/mol
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.789±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 180.7±8.0 °C(Predicted)
• pka: 11.10±0.39(Predicted)

Additional information on 3-Methyl-2-octanamine

Professional Introduction to 3-Methyl-2-octanamine (CAS No. 1183203-03-3)

3-Methyl-2-octanamine, a compound with the chemical formula C₉H₂₀N, is a significant molecule in the field of organic chemistry and pharmaceutical research. Its CAS number, 1183203-03-3, uniquely identifies it in scientific databases and literature. This compound has garnered attention due to its structural properties and potential applications in various biochemical pathways. The presence of a primary amine group at the second carbon atom and a methyl substituent at the third carbon atom makes it a versatile building block for more complex molecules.

The synthesis of 3-Methyl-2-octanamine involves multi-step organic reactions, typically starting from readily available alkanes or their derivatives. The introduction of the amine group is often achieved through reductive amination or hydroamination reactions, while the methyl group can be incorporated via Friedel-Crafts alkylation or other suitable methods. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

In recent years, 3-Methyl-2-octanamine has been explored for its role in the development of novel pharmaceutical agents. Its structural motif is reminiscent of biologically active compounds, making it a valuable intermediate in drug design. For instance, derivatives of this compound have shown promise in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Research indicates that modifications to the amine group can significantly alter pharmacological properties, leading to compounds with enhanced efficacy and reduced side effects.

One area where 3-Methyl-2-octanamine has shown significant promise is in the synthesis of bioactive peptides and peptidomimetics. The compound's linear aliphatic backbone provides a scaffold for incorporating various functional groups, enabling the creation of molecules that mimic natural peptides. These peptidomimetics have applications in treating inflammatory diseases, infectious diseases, and even cancer. The ability to fine-tune the properties of these molecules by altering the substituents on 3-Methyl-2-octanamine makes it an indispensable tool in medicinal chemistry.

The role of 3-Methyl-2-octanamine in material science is also noteworthy. Its ability to form stable complexes with metal ions has led to its use as a ligand in catalytic systems. These catalysts are employed in various industrial processes, including polymerization reactions and organic transformations. The compound's tunable properties allow chemists to design catalysts with specific selectivity and activity, thereby improving reaction yields and reducing environmental impact.

Recent advancements in computational chemistry have further enhanced the utility of 3-Methyl-2-octanamine. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of drugs. These simulations help predict binding affinities, metabolic stability, and other pharmacokinetic parameters before experimental synthesis begins. This approach not only saves time but also reduces costs associated with trial-and-error experimentation.

The environmental impact of synthesizing and using 3-Methyl-2-octanamine is another critical consideration. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. For example, biocatalytic routes using enzymes as catalysts have been explored as an alternative to traditional chemical synthesis. These methods align with the growing emphasis on sustainable chemistry practices worldwide.

Future research directions for 3-Methyl-2-octanamine include exploring its potential in nanotechnology and advanced materials. The compound's ability to self-assemble into ordered structures has sparked interest in its use as a building block for nanoscale devices. Additionally, its applications in smart materials—such as those capable of responding to external stimuli—hold promise for innovations in areas like robotics and wearable technology.

In conclusion, 3-Methyl-2-octanamine (CAS No. 1183203-03-3) is a multifaceted compound with diverse applications across pharmaceuticals, material science, and environmental chemistry. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new possibilities for this compound, its importance in science and industry is likely to grow even further.